Cas no 262423-77-8 (2,4-Dichloropyridine-3-carboxylic acid)

• Product Name: 2,4-Dichloropyridine-3-carboxylic acid
• CAS No: 262423-77-8
• MF: C₆H₃Cl₂NO₂
• MW: 191.999519586563
• MDL: MFCD06796292
• CID: 67330
• PubChem ID: 10583887
• Update Time: 2025-10-30

2,4-Dichloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloropyridine-3-carboxylic acid
• 2,4-Dichloronicotinic acid
• 2,4-DICHLORO-3-PYRIDINECARBOXYLIC ACID
• 2,4-Dichloronicotinc Acid
• 2,4-dichloropyridine-2-carboxylic acid
• 2,4-Dichloronicotinicacid
• D4901
• SY005510
• 2,4-Dichloropyridine-3-carboxylic acid, 97%
• AC-5065
• MFCD06796292
• EN300-96140
• AKOS005071888
• 2?4-dichloropyridine-3-carboxylic acid
• 262423-77-8
• 2,4-Dichloro-nicotinic acid
• FT-0650037
• J-507187
• 2,4-DichloronicotincAcid
• AM20070221
• Z1741969747
• ZFGZNVSNOJPGDV-UHFFFAOYSA-N
• PB21990
• CS-D1387
• 3-Pyridinecarboxylic acid, 2,4-dichloro-
• BC-0803
• A5216
• DTXSID40442046
• 2.4-dichloronicotinic Acid
• SCHEMBL392396
• STL557910
• BBL104095
• DB-027598

• MDL： MFCD06796292
• Inchi： 1S/C6H3Cl2NO2/c7-3-1-2-9-5(8)4(3)6(10)11/h1-2H,(H,10,11)
• InChI Key： ZFGZNVSNOJPGDV-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(=O)O)Cl

Computed Properties

• Exact Mass: 190.95400
• Monoisotopic Mass: 190.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.612
• Melting Point: 151-156 °C
• Boiling Point: 325.2℃ at 760 mmHg
• Flash Point: 150.458℃
• Refractive Index: 1.606
• PSA: 50.19000
• LogP: 2.08660

2,4-Dichloropyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,4-Dichloropyridine-3-carboxylic acid

2,4-Dichloropyridine-3-carboxylic acid (CAS No. 262423-77-8): A Versatile Building Block in Modern Organic Synthesis

2,4-Dichloropyridine-3-carboxylic acid (CAS No. 262423-77-8) is a highly functionalized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated pyridine derivative serves as a critical intermediate in the synthesis of various bioactive molecules, owing to its unique structural features and reactivity. The presence of both carboxylic acid and dichloro substitution on the pyridine ring makes it a valuable scaffold for designing novel compounds with tailored properties.

In recent years, the demand for 2,4-Dichloropyridine-3-carboxylic acid has surged due to its applications in developing small-molecule drugs and crop protection agents. Researchers particularly value its ability to undergo selective transformations, such as nucleophilic aromatic substitution (SNAr) at the 2- or 4-position, or carboxylic acid derivatization via esterification or amidation. These reactions enable the creation of diverse molecular libraries for high-throughput screening in drug discovery programs.

The compound’s significance is further highlighted by its role in synthesizing kinase inhibitors, a hot topic in oncology research. With the growing interest in targeted cancer therapies, 2,4-Dichloropyridine-3-carboxylic acid has become a sought-after building block for designing ATP-competitive inhibitors. Its structural motif frequently appears in compounds targeting EGFR, VEGFR, and other tyrosine kinases – a fact reflected in numerous patent filings and medicinal chemistry publications.

From a synthetic chemistry perspective, the 262423-77-8 compound offers excellent opportunities for regioselective functionalization. The electron-withdrawing effect of the chlorine atoms activates specific positions on the pyridine ring toward various transformations. This characteristic makes it particularly valuable for parallel synthesis approaches, where multiple analogs can be efficiently generated from a single intermediate. Such capabilities align perfectly with current trends in combinatorial chemistry and fragment-based drug design.

Environmental considerations have also brought 2,4-Dichloropyridine-3-carboxylic acid into focus as a potential precursor for green chemistry applications. Recent studies explore its use in developing biodegradable agrochemicals with reduced environmental persistence. This aligns with increasing regulatory pressures and consumer demand for eco-friendly crop protection solutions – a major industry trend reflected in search engine queries about “sustainable pesticide intermediates” and “green synthesis of pyridine derivatives”.

The analytical characterization of CAS 262423-77-8 presents interesting challenges and opportunities. Advanced techniques like LC-MS and NMR spectroscopy are typically employed to confirm its purity and structure. These analytical methods have become particularly important with the rise of quality-by-design (QbD) approaches in pharmaceutical manufacturing. The compound’s well-defined spectral signatures make it an excellent candidate for method development in analytical laboratories.

In material science applications, researchers have investigated 2,4-Dichloropyridine-3-carboxylic acid as a precursor for functional polymers and coordination complexes. The carboxylic acid group enables conjugation to various substrates, while the chloropyridine moiety can participate in metal-ligand interactions. Such properties have sparked interest in developing novel catalysts and supramolecular assemblies, particularly in the context of renewable energy technologies.

Market analysis indicates steady growth in demand for high-purity 2,4-Dichloropyridine-3-carboxylic acid, driven by both pharmaceutical and agrochemical sectors. Suppliers now offer the compound in various grades, from research quantities to kilogram-scale batches, reflecting its transition from a specialty chemical to a more widely available building block. This availability has facilitated its adoption across diverse research areas, including medicinal chemistry, chemical biology, and materials science.

Future research directions for 262423-77-8 are likely to focus on developing more efficient synthetic routes and exploring novel applications. With increasing interest in AI-assisted drug discovery, this compound may serve as a valuable input for generative chemistry models due to its well-characterized reactivity patterns. Additionally, its potential in proteolysis targeting chimeras (PROTACs) design represents an exciting frontier in targeted protein degradation therapeutics.

For researchers working with 2,4-Dichloropyridine-3-carboxylic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard precautions for laboratory chemicals should be followed. The compound typically appears as a white to off-white crystalline powder and should be stored in airtight containers under ambient conditions, protected from moisture and light to ensure long-term stability.